Cas no 944897-90-9 (5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde)
944897-90-9 structure
Product Name:5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde
CAS No:944897-90-9
MF:C10H5F3N2O2
MW:242.154112577438
CID:1083610
PubChem ID:72211030
Update Time:2025-04-20
5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde
- 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole-2-carbaldehyde
- 944897-90-9
- AB57550
- DB-349620
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- Inchi: 1S/C10H5F3N2O2/c11-10(12,13)7-3-1-6(2-4-7)9-15-14-8(5-16)17-9/h1-5H
- InChI Key: VRVDLTVJOGHSNG-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C2=NN=C(C=O)O2)=CC=1)(F)F
Computed Properties
- Exact Mass: 242.03031189g/mol
- Monoisotopic Mass: 242.03031189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 56Ų
5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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